N-(3-carbamoyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-(3-carbamoyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C19H20N2O4S/c20-17(22)16-12-4-2-1-3-5-15(12)26-19(16)21-18(23)11-6-7-13-14(10-11)25-9-8-24-13/h6-7,10H,1-5,8-9H2,(H2,20,22)(H,21,23)
• InChI Key: KKFDLRJEDZLZRB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)SC(=C2C(=O)N)NC(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H20N2O4S
• Molecular Weight: 372.4 g/mol

Description

N-(3-carbamoyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a useful research compound. Its molecular formula is C19H20N2O4S and its molecular weight is 372.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

Heterocyclic compounds with thiophene moieties have been synthesized and studied for their potential as antibiotics and against both Gram-positive and Gram-negative bacteria. The synthesis of new antibiotic and antibacterial drugs from thiophene carboxamide derivatives emphasizes the compound's role in drug discovery and microbial resistance challenges. For instance, the synthesis of heterocycles containing tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine and coumarin moieties demonstrates the versatility of thiophene carboxamide derivatives in generating pharmacologically interesting compounds (Ahmed, 2007; Vasylyev et al., 1999).

Antiarrhythmic, Serotonin Antagonist, and Antianxiety Activities

Novel thiophene derivatives synthesized from 2-amino-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide have shown high activity as antiarrhythmics, serotonin antagonists, and anti-anxiety agents, highlighting the therapeutic potential of these compounds beyond their antimicrobial properties (Amr et al., 2010).

Synthesis and Characterization of Tetrazol-Thiophene Carboxamides

The synthesis and characterization of 3-(5-(2-oxido)-(4-substitudedphenoxy)-benzo[d][1,3,2]dioxaphosphol-5-yl)-1H-tetrazol-1-yl)thiophene-2-carboxamides have been explored, demonstrating the compound's role in the development of new materials with potential applications in various fields, including antimicrobial evaluation and docking studies (Talupur et al., 2021).

Antimicrobial Activity

The exploration of thiophene carboxamide derivatives for their antimicrobial activity continues to be a significant area of research, with various studies investigating novel synthetic routes and biological evaluations to identify compounds with effective antibacterial and antifungal properties (Mohareb et al., 2004; Clayden et al., 2004).